Cas no 1804800-45-0 (4-(Bromomethyl)-2-methoxy-6-methyl-3-(trifluoromethoxy)pyridine)

• Product Name: 4-(Bromomethyl)-2-methoxy-6-methyl-3-(trifluoromethoxy)pyridine
• CAS No: 1804800-45-0
• MF: C₉H₉BrF₃NO₂
• MW: 300.072472333908
• CID: 4839659
• Update Time: 2025-05-25

4-(Bromomethyl)-2-methoxy-6-methyl-3-(trifluoromethoxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 4-(Bromomethyl)-2-methoxy-6-methyl-3-(trifluoromethoxy)pyridine

• Inchi： 1S/C9H9BrF3NO2/c1-5-3-6(4-10)7(8(14-5)15-2)16-9(11,12)13/h3H,4H2,1-2H3
• InChI Key： HQGBDRIOQBHWLZ-UHFFFAOYSA-N
• SMILES： BrCC1=CC(C)=NC(=C1OC(F)(F)F)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 227
• XLogP3: 3.3
• Topological Polar Surface Area: 31.4

Additional information on 4-(Bromomethyl)-2-methoxy-6-methyl-3-(trifluoromethoxy)pyridine

Introduction to 4-(Bromomethyl)-2-methoxy-6-methyl-3-(trifluoromethoxy)pyridine (CAS No. 1804800-45-0)

4-(Bromomethyl)-2-methoxy-6-methyl-3-(trifluoromethoxy)pyridine (CAS No. 1804800-45-0) is a highly versatile intermediate in the field of pharmaceutical and agrochemical research. This compound, characterized by its bromomethyl, methoxy, and trifluoromethoxy substituents on a pyridine backbone, has garnered significant attention due to its utility in synthesizing a wide array of bioactive molecules. The presence of these functional groups makes it a valuable building block for further chemical modifications, enabling the development of novel compounds with potential therapeutic applications.

The bromomethyl group at the 4-position of the pyridine ring provides a reactive site for nucleophilic substitution reactions, facilitating the introduction of diverse side chains. This reactivity is particularly useful in constructing complex molecular architectures, such as heterocyclic derivatives and peptidomimetics. Additionally, the methoxy and trifluoromethoxy groups contribute to the compound's electronic properties, influencing its solubility, stability, and metabolic behavior. These features make it an attractive candidate for medicinal chemists seeking to optimize drug-like properties.

In recent years, there has been growing interest in the development of trifluoromethoxy-containing compounds due to their enhanced bioavailability and metabolic stability. The trifluoromethyl group is known to improve binding affinity and resistance to enzymatic degradation, making it a preferred moiety in drug design. The incorporation of this group into 4-(Bromomethyl)-2-methoxy-6-methyl-3-(trifluoromethoxy)pyridine enhances its potential as a pharmacophore in the discovery of new therapeutic agents.

Recent studies have highlighted the role of pyridine derivatives in addressing various diseases, including cancer, inflammation, and infectious disorders. The structural motif of pyridine is frequently found in approved drugs due to its ability to interact with biological targets effectively. For instance, 4-(Bromomethyl)-2-methoxy-6-methyl-3-(trifluoromethoxy)pyridine has been explored as a precursor in synthesizing kinase inhibitors and other small-molecule drugs. Its unique substitution pattern allows for fine-tuning of pharmacokinetic properties, making it a promising candidate for further investigation.

The synthesis of 4-(Bromomethyl)-2-methoxy-6-methyl-3-(trifluoromethoxy)pyridine involves multi-step organic transformations that highlight the compound's synthetic utility. The bromomethyl group can be further functionalized through cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, to introduce aryl or heteroaryl groups. Additionally, the methoxy and trifluoromethoxy groups can undergo oxidation or reduction reactions, providing access to diverse chemical diversity.

One notable application of this compound is in the development of agrochemicals, where pyridine derivatives are widely used as intermediates for herbicides and pesticides. The structural features of 4-(Bromomethyl)-2-methoxy-6-methyl-3-(trifluoromethoxy)pyridine contribute to its efficacy in controlling pests by interfering with essential biological pathways. Recent research has demonstrated its potential in designing next-generation agrochemicals with improved environmental profiles.

The compound's reactivity also makes it suitable for material science applications, particularly in the synthesis of advanced polymers and coatings. The bromomethyl group can participate in polymerization reactions, leading to the formation of cross-linked networks with enhanced mechanical properties. This opens up possibilities for developing novel materials with tailored functionalities.

In conclusion,4-(Bromomethyl)-2-methoxy-6-methyl-3-(trifluoromethoxy)pyridine (CAS No. 1804800-45-0) is a multifaceted intermediate with broad applications in pharmaceuticals and agrochemicals. Its unique structural features and reactivity make it an invaluable tool for synthetic chemists and drug developers. As research continues to uncover new methodologies for functionalizing this compound, its role in advancing chemical biology and material science is expected to grow even further.